Cas no 186358-39-4 (Benzaldehyde, 4-iodo-2,5-bis(octyloxy)-)

Benzaldehyde, 4-iodo-2,5-bis(octyloxy)- structure
186358-39-4 structure
Product Name:Benzaldehyde, 4-iodo-2,5-bis(octyloxy)-
CAS No:186358-39-4
MF:C23H37IO3
MW:488.442559957504
CID:1379720
PubChem ID:4664837
Update Time:2025-04-20

Benzaldehyde, 4-iodo-2,5-bis(octyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-iodo-2,5-bis(octyloxy)-
    • 4-iodo-2,5-dioctoxybenzaldehyde
    • DTXSID30405362
    • AKOS024275785
    • 4-iodo-2,5-dioctyloxybenzaldehyde
    • 186358-39-4
    • ST013926
    • 4-IODO-2,5-BIS(OCTYLOXY)BENZALDEHYDE
    • Inchi: 1S/C23H37IO3/c1-3-5-7-9-11-13-15-26-22-18-21(24)23(17-20(22)19-25)27-16-14-12-10-8-6-4-2/h17-19H,3-16H2,1-2H3
    • InChI Key: XBLXIWSNVRTGAD-UHFFFAOYSA-N
    • SMILES: IC1=CC(=C(C=O)C=C1OCCCCCCCC)OCCCCCCCC

Computed Properties

  • Exact Mass: 488.17841
  • Monoisotopic Mass: 488.17874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 17
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

Benzaldehyde, 4-iodo-2,5-bis(octyloxy)- Related Literature

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